Cas no 1999296-05-7 (4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine)

4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine structure
1999296-05-7 structure
Product Name:4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine
CAS No:1999296-05-7
MF:C8H9Cl2N5
MW:246.096558332443
CID:6165305
PubChem ID:165473390
Update Time:2024-01-11

4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine
    • EN300-1110553
    • 4-chloro-1-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-3-amine
    • 1999296-05-7
    • Inchi： 1S/C8H9Cl2N5/c9-6-3-12-14(4-6)1-2-15-5-7(10)8(11)13-15/h3-5H,1-2H2,(H2,11,13)
    • InChI Key： ZJLKLMINJGOGML-UHFFFAOYSA-N
    • SMILES： ClC1C(N)=NN(C=1)CCN1C=C(C=N1)Cl

Computed Properties

  • Exact Mass: 245.0235007g/mol
  • Monoisotopic Mass: 245.0235007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 61.7Ų

4-chloro-1-2-(4-chloro-1H-pyrazol-1-yl)ethyl-1H-pyrazol-3-amine Pricemore >>

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